Cas no 89818-52-0 (Pyridine, 2-(1-phenylethyl)-, (R)-)
89818-52-0 structure
Product Name:Pyridine, 2-(1-phenylethyl)-, (R)-
CAS No:89818-52-0
MF:C13H13N
MW:183.249023199081
CID:588156
Update Time:2024-01-30
Pyridine, 2-(1-phenylethyl)-, (R)- Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-(1-phenylethyl)-, (R)-
- Pyridine, 2-[(1R)-1-phenylethyl]-
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- Inchi: 1S/C13H13N/c1-11(12-7-3-2-4-8-12)13-9-5-6-10-14-13/h2-11H,1H3/t11-/m1/s1
- InChI Key: ZFZPQOVKSLKIKI-LLVKDONJSA-N
- SMILES: C1([C@@H](C2=CC=CC=C2)C)=NC=CC=C1
Experimental Properties
- Density: 1.021±0.06 g/cm3(Predicted)
- Boiling Point: 271.9±9.0 °C(Predicted)
- pka: 4.99±0.10(Predicted)
Pyridine, 2-(1-phenylethyl)-, (R)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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